BE“GHE Foundational & Exploratory

Check Availability & Pricing

Understanding the Molecule: Structure,
Reactivity, and Applications

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

(4-Bromo-2-ethyl-phenyl)-
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(4-Bromo-2-ethyl-phenyl)-acetonitrile belongs to the class of substituted benzyl cyanides.
The presence of the nitrile group (-C=N) is of primary toxicological concern, as it can be
metabolized to release cyanide ions, which are potent inhibitors of cellular respiration. The
bromo- and ethyl-substituents on the phenyl ring modify the molecule's lipophilicity and
metabolic profile but do not fundamentally alter the primary hazards associated with the nitrile
functional group.

These compounds are valuable intermediates in organic synthesis, particularly in the
pharmaceutical and agrochemical industries.[1][2][3] The nitrile can be hydrolyzed to form a
carboxylic acid or reduced to an amine, while the bromine atom allows for various cross-
coupling reactions to build more complex molecules.[3]

Caption: Chemical structure of (4-Bromo-2-ethyl-phenyl)-acetonitrile.

Hazard Identification and Toxicological Profile

Based on analogous compounds, (4-Bromo-2-ethyl-phenyl)-acetonitrile is anticipated to be
highly toxic if swallowed, in contact with skin, or if inhaled.[4][5][6][7] The primary mechanism of
toxicity is the potential for metabolic release of cyanide.
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» Acute Toxicity (Oral, Dermal, Inhalation): Expected to be Category 2 or 3.[4][5][8] Ingestion of
even small quantities may be fatal.[9] Skin absorption is a significant route of exposure, and
contact can lead to systemic toxic effects.[9] Inhalation of dusts or aerosols can be fatal.[8][9]

o Skin Corrosion/Irritation: Causes skin irritation.[4][7]
» Serious Eye Damage/Irritation: Causes serious eye irritation.[4][7]
e Respiratory Irritation: May cause respiratory irritation.[7]

e Long-Term Exposure: The toxicological properties have not been thoroughly investigated for
this specific molecule, but chronic exposure to nitriles can pose significant health risks.[6][7]

GHS Hazard Pictograms (Anticipated):

Pictogram Hazard Class
Skull and Crosshones Acute Toxicity (Fatal or Toxic)
Exclamation Mark Skin/Eye Irritation, Respiratory Irritation

Physical and Chemical Properties

The precise physical and chemical properties of (4-Bromo-2-ethyl-phenyl)-acetonitrile are
not documented. However, we can infer likely characteristics from its structural analogues.
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Property Inferred Value/Observation Source (Analogue)
White to off-white or pale
Appearance _ . [10][11]
brown crystalline solid/mass.
Molecular Formula C10H10BrN
Molecular Weight 224.10 g/mol
Melting Point Likely in the range of 40-60 °C.  [10][11]
- ) High; likely >250 °C at
Boiling Point ) [11]
atmospheric pressure.
Insoluble or slightly soluble in
N water. Soluble in organic
Solubility ) [10][11]
solvents like methanol,
chloroform, and ethyl acetate.
- Stable under normal storage
Stability N [41[6]
conditions.[4]
Flash Point Likely >100 °C. [11]

Safe Handling and Personal Protective Equipment

(PPE)

Given the high acute toxicity, all handling of (4-Bromo-2-ethyl-phenyl)-acetonitrile must be

performed within a certified chemical fume hood.[5][7] A designated area for working with this

compound should be established.

Experimental Workflow for Safe Handling:
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Preparation

Don Full PPE:
- Nitrile Gloves (double-gloved)
- Chemical Splash Goggles & Face Shield
- Impervious Lab Coat

:

Verify Fume Hood is
Functioning Correctly

Handling
y

Weigh Compound in Fume Hood
(use contained balance or weigh on paper)

:

Transfer to Reaction Vessel
Using Spatula or Powder Funnel

Cleanup SVz Disposal

Decontaminate Glassware and Surfaces
with a suitable decontamination solution

;

Dispose of Contaminated Materials
(gloves, paper, etc.) in a Labeled
Hazardous Waste Container

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A generalized workflow for the safe handling of highly toxic solids.
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Mandatory Personal Protective Equipment (PPE):

o Respiratory Protection: For any operations outside of a fume hood or where aerosol
generation is possible, a NIOSH-approved respirator with organic vapor cartridges is
required.[8][12]

e Hand Protection: Impervious gloves, such as nitrile, must be worn.[6][8] It is advisable to
double-glove. Gloves must be inspected before use and disposed of properly after handling.

[6]
o Eye Protection: Chemical safety goggles and a face shield are mandatory.[6][7][8]

» Skin and Body Protection: A lab coat, closed-toe shoes, and long pants are required. For
larger quantities, impervious protective clothing may be necessary.[8]

Storage and Incompatibility

Proper storage is critical to maintaining the stability of the compound and preventing hazardous
reactions.

o Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.
[6][8] The storage area should be locked and accessible only to authorized personnel.[5]

¢ Incompatible Materials: Avoid strong oxidizing agents and strong bases.[4] Contact with
strong acids can liberate highly toxic hydrogen cyanide gas.[9]

Accidental Release and First Aid Measures

Emergency Spill Protocol:

Evacuate: Immediately evacuate the area of the spill.

Isolate: Secure the area and prevent entry.

Ventilate: Ensure the area is well-ventilated (if safe to do so).

PPE: Don appropriate PPE, including respiratory protection.
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o Containment: For a solid spill, carefully sweep up the material to avoid creating dust and
place it in a suitable, closed container for disposal.[6][7] For a solution, absorb the spill with
an inert material (e.g., sand, vermiculite) and place it in a sealed container.[8]

o Decontamination: Clean the spill area thoroughly.

» Disposal: Dispose of all contaminated materials as hazardous waste according to local
regulations.[5]

First Aid Procedures:

 Inhalation: Immediately move the person to fresh air. If breathing has stopped, provide
artificial respiration. Seek immediate medical attention.[4][6][8]

o Skin Contact: Immediately remove all contaminated clothing.[5][8] Wash the affected area
with plenty of soap and water for at least 15 minutes.[4][8] Seek immediate medical
attention.[4][5]

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids.[4] Remove contact lenses if present and easy to do.[4] Seek
immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water.[4][5][8] Never give anything by
mouth to an unconscious person.[6] Seek immediate medical attention.[4][5][6][8]

Note to Physician: Treatment for exposure may be similar to that for cyanide poisoning.

Disposal Considerations

All waste containing (4-Bromo-2-ethyl-phenyl)-acetonitrile must be treated as acutely toxic
hazardous waste. Dispose of surplus and non-recyclable solutions to a licensed disposal
company.[6] Do not allow the material to enter drains or the environment.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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